Cas no 2548975-42-2 (1-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-2-carboxamide)

• Product Name: 1-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-2-carboxamide
• CAS No: 2548975-42-2
• MF: C₉H₁₄N₄O₂S
• MW: 242.298059940338
• CID: 5310534
• PubChem ID: 154830337
• Update Time: 2025-05-21

1-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]-2-pyrrolidinecarboxamide
• 1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-2-carboxamide
• F6755-5754
• 2548975-42-2
• AKOS040725107
• 1-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-2-carboxamide

• Inchi： 1S/C9H14N4O2S/c1-15-5-7-11-9(16-12-7)13-4-2-3-6(13)8(10)14/h6H,2-5H2,1H3,(H2,10,14)
• InChI Key： DWLFOOBVRDNPMF-UHFFFAOYSA-N
• SMILES： S1C(=NC(COC)=N1)N1CCCC1C(N)=O

Computed Properties

• Exact Mass: 242.08374688g/mol
• Monoisotopic Mass: 242.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 472.1±55.0 °C(Predicted)
• pka: 15.45±0.20(Predicted)

Additional information on 1-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-2-carboxamide

1-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-2-carboxamide: A Comprehensive Overview

1-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-2-carboxamide is a compound with the CAS number 2548975-42-2, representing a unique chemical entity with potential applications in various fields. This compound is characterized by its complex structure, which combines a pyrrolidine ring with a thiadiazole moiety and a methoxymethyl group. The combination of these structural elements contributes to its distinctive chemical properties and functional groups.

The molecular structure of 1-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-2-carboxamide is notable for its heterocyclic components. The pyrrolidine ring is a five-membered amine-containing ring, while the thiadiazole group introduces sulfur into the molecule, enhancing its reactivity and stability. The methoxymethyl group further modifies the compound's electronic properties, making it a versatile candidate for various chemical reactions and biological applications.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a building block for drug development, particularly in the design of bioactive molecules. The compound's ability to form hydrogen bonds and its capacity to interact with biological targets make it an attractive candidate for pharmacological applications. For instance, it has been investigated as a potential inhibitor of certain enzymes and receptors involved in disease pathways.

In terms of synthesis, 1-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-2-carboxamide can be prepared through a variety of methods. One common approach involves the reaction of pyrrolidine derivatives with thiadiazole precursors under specific conditions. The introduction of the methoxymethyl group typically requires additional steps, such as alkylation or substitution reactions. These synthetic routes are optimized to ensure high yields and purity, which are critical for downstream applications.

The compound's physical properties are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, 1-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-2-carboxamide has been studied for its biodegradability and eco-toxicological effects. Initial findings suggest that it undergoes moderate biodegradation under aerobic conditions, indicating that it may not persist long-term in natural environments. However, further research is needed to fully understand its environmental impact and potential risks.

In conclusion, 1-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-2-carboxamide (CAS No: 2548975-42-2) is a multifaceted compound with promising applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates and advanced materials. As ongoing studies continue to uncover its potential uses and properties, this compound remains an intriguing subject for scientific investigation.